2,4-dimethyl-N-(7-oxaspiro[3.5]nonan-1-yl)benzamide

• IUPAC Name: 2,4-dimethyl-N-(7-oxaspiro[3.5]nonan-3-yl)benzamide
• InChI: InChI=1S/C17H23NO2/c1-12-3-4-14(13(2)11-12)16(19)18-15-5-6-17(15)7-9-20-10-8-17/h3-4,11,15H,5-10H2,1-2H3,(H,18,19)
• InChI Key: RGSJMNWCJHRYCH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NC2CCC23CCOCC3)C
• Molecular Formula: C17H23NO2
• Molecular Weight: 273.37 g/mol
• CAS No.: 2175978-78-4

Description

Molecular Structure Analysis

The molecular structure of “2,4-dimethyl-N-(7-oxaspiro[3.5]nonan-1-yl)benzamide” is complex due to the presence of the oxaspiro ring. This structure includes a spiro atom at the 7-position of the nonane ring, which is connected to an amide group. The benzamide moiety is substituted with two methyl groups at the 2 and 4 positions.

Mechanism of Action

While the specific mechanism of action for “2,4-dimethyl-N-(7-oxaspiro[3.5]nonan-1-yl)benzamide” is not known, compounds with similar structures have been studied for their biological activity. For instance, 1-{2,7-diazaspiro[3.5]nonan-2-yl}prop-2-en-1-one derivatives have been identified as potent covalent inhibitors against KRAS G12C, a known driver of oncogenic alteration in human cancer.

Future Directions

The future directions for research on “2,4-dimethyl-N-(7-oxaspiro[3.5]nonan-1-yl)benzamide” could involve further exploration of its potential biological activities, given the known activities of structurally similar compounds. Additionally, more detailed studies on its physical and chemical properties, as well as its safety profile, would be beneficial.